2-Amino-3-chloro-5-methylbenzoic acid

• IUPAC Name: 2-amino-3-chloro-5-methylbenzoic acid
• InChI: InChI=1S/C8H8ClNO2/c1-4-2-5(8(11)12)7(10)6(9)3-4/h2-3H,10H2,1H3,(H,11,12)
• InChI Key: HJKJNACNNALPNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)N)C(=O)O
• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol
• CAS RN: 66490-53-7

Description

2-Amino-3-chloro-5-methylbenzoic acid is a chemical compound with the molecular formula C8H8ClNO2 and a molecular weight of 185.61. It is a useful research chemical for the preparation of benzoyl urea containing anthranillic acid groups with insecticidal activity.

Synthesis Analysis

The synthesis of 2-Amino-3-chloro-5-methylbenzoic acid can be achieved from 2-Amino-3-methylbenzoic acid. The reaction occurs in DMF solvent conditions with N-chlorosuccinimide, resulting in a chlorine atom at the para position of the amino group.

Molecular Structure Analysis

The molecular structure of 2-Amino-3-chloro-5-methylbenzoic acid includes an amino group (-NH2), a chlorine atom (Cl), and a methyl group (-CH3) on a benzoic acid ring. The exact 3D structure can be found in various chemical databases.

Chemical Reactions Analysis

2-Amino-3-chloro-5-methylbenzoic acid, as a common organic synthesis intermediate, is mainly used to transform the chlorine atom on the benzene ring to synthesize the target molecular structure. For example, the chlorine atom can undergo Suzuki coupling to introduce a phenyl ring or alkyl chain.

Physical And Chemical Properties Analysis

2-Amino-3-chloro-5-methylbenzoic acid is a solid at room temperature. It has a melting point of 239-243 °C, a boiling point of 348.4±42.0 °C, and a flash point of 164.481°C. Its density is predicted to be 1.401±0.06 g/cm3.

Scientific Research Applications

Peptide Synthesis

. Peptides are short chains of amino acids that play crucial roles in biological functions. This compound can be used to create specific peptide sequences for research purposes.

Preparation of Benzoyl Urea Compounds

. These groups have been found to exhibit insecticidal activity, making them useful in the development of new pesticides.

Organic Compound for Life Science Research

. Organic compounds are widely used in life science research for various purposes, including the study of biological processes and the development of new drugs.

Metabolite Identification in Drug Development

. Metabolites are the products of metabolic reactions catalyzed by various enzymes. Identifying these metabolites is crucial in drug development as it helps researchers understand how a drug is processed in the body.

Material in Chemical Synthesis

. In chemical synthesis, various chemicals are combined to produce a new chemical. This compound can be used as a starting material or intermediate in the synthesis of other chemicals.

Safety and Hazards

The safety information available indicates that 2-Amino-3-chloro-5-methylbenzoic acid may cause skin sensitization (H317) according to GHS07 classification. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and wearing protective gloves/protective clothing/eye protection/face protection (P280).

Future Directions

As a common organic synthesis intermediate, 2-Amino-3-chloro-5-methylbenzoic acid has potential applications in the synthesis of various organic compounds. Its chlorine atom can be transformed to synthesize the target molecular structure, such as through Suzuki coupling. This opens up possibilities for the synthesis of a wide range of organic compounds, including those with potential insecticidal activity.

Mechanism of Action

Target of Action

It’s known that this compound is a common organic synthesis intermediate .

Mode of Action

2-Amino-3-chloro-5-methylbenzoic acid interacts with its targets through various chemical reactions. For instance, the chlorine atom on the benzene ring can undergo Suzuki coupling to introduce an aromatic ring or alkyl chain. The carboxyl group on the benzene ring can be conveniently transformed into ester, hydroxyl, amide, and other functional groups. The amino group on the benzene ring can be transformed into halogen atoms and other active functional groups through diazotization reactions .

Biochemical Pathways

It’s known that the compound can be used to quickly synthesize 1,2,3,5-tetrasubstituted benzene derivatives through selective control and coordination of these reactions .

Result of Action

It’s known that the compound is a useful research chemical for the preparation of benzoyl urea containing anthranillic acid groups with insecticidal activity .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Amino-3-chloro-5-methylbenzoic acid. For instance, during synthesis, the compound should be stored in a dark place under an inert atmosphere at room temperature . Contact with skin and inhalation of its vapor may cause irritation, so appropriate protective measures such as wearing lab coats and gloves, and ensuring good ventilation in the lab environment, are recommended .